Cas no 1261520-55-1 (4-Amino-2-chloromandelic acid)
4-Amino-2-chloromandelic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-2-chloromandelic acid
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- Inchi: 1S/C8H8ClNO3/c9-6-3-4(10)1-2-5(6)7(11)8(12)13/h1-3,7,11H,10H2,(H,12,13)
- InChI Key: MVURPIJJLWAMSV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(C(=O)O)O)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- XLogP3: 0.8
- Topological Polar Surface Area: 83.6
4-Amino-2-chloromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027072-250mg |
4-Amino-2-chloromandelic acid |
1261520-55-1 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A013027072-500mg |
4-Amino-2-chloromandelic acid |
1261520-55-1 | 97% | 500mg |
$847.60 | 2023-09-03 | |
| Alichem | A013027072-1g |
4-Amino-2-chloromandelic acid |
1261520-55-1 | 97% | 1g |
$1445.30 | 2023-09-03 |
4-Amino-2-chloromandelic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-Amino-2-chloromandelic acid
Introduction to 4-Amino-2-chloromandelic Acid (CAS No. 1261520-55-1)
4-Amino-2-chloromandelic acid, with the chemical formula C₈H₆ClNO₂, is a significant intermediate in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number 1261520-55-1, has garnered attention due to its versatile applications in the development of bioactive molecules. Its unique structural features, comprising both an amino group and a chlorinated aromatic ring, make it a valuable precursor for synthesizing various pharmacologically relevant compounds.
The molecular structure of 4-amino-2-chloromandelic acid encompasses a benzene ring substituted with a hydroxyl group at the 3-position, an amino group at the 4-position, and a chlorine atom at the 2-position. This arrangement imparts distinct reactivity patterns, enabling its use in diverse synthetic pathways. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups facilitates nucleophilic substitution and condensation reactions, making it a cornerstone in medicinal chemistry.
In recent years, 4-amino-2-chloromandelic acid has been extensively studied for its role in the synthesis of novel therapeutic agents. One of the most notable applications is in the development of antimicrobial and antiviral compounds. The chloro-substituted aromatic ring enhances binding affinity to biological targets, improving the efficacy of resulting drugs. Furthermore, the amino group allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.
Recent advancements in computational chemistry have highlighted the potential of 4-amino-2-chloromandelic acid as a scaffold for drug discovery. Molecular modeling studies suggest that its structure can be optimized to target specific enzymes and receptors involved in metabolic disorders. For instance, researchers have explored its derivatives as inhibitors of α-glucosidase, a key enzyme in glucose metabolism, demonstrating promising results in preclinical trials.
The pharmaceutical industry has also leveraged 4-amino-2-chloromandelic acid in the development of anticancer agents. Its ability to undergo metal coordination has been exploited to design metallodrugs that exhibit selective toxicity toward tumor cells. Preliminary studies indicate that complexes formed with transition metals such as copper and platinum show significant inhibitory effects on cancer cell proliferation while maintaining low toxicity in healthy cells.
Another emerging area of research involves the use of 4-amino-2-chloromandelic acid in neuropharmacology. Its derivatives have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are crucial in managing neurodegenerative diseases like Parkinson’s and Alzheimer’s. The structural motif of this compound allows for precise modulation of enzyme activity, offering a pathway to develop more effective therapeutics.
The synthesis of 4-amino-2-chloromandelic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences starting from readily available aromatic precursors. However, recent innovations have focused on greener methodologies, employing biocatalysis and flow chemistry to improve efficiency and reduce environmental impact.
Industrial-scale production of 4-amino-2-chloromandelic acid necessitates stringent quality control measures to meet pharmaceutical standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods ensure that the final product adheres to regulatory requirements before being used in drug formulations.
The versatility of 4-amino-2-chloromandelic acid extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its derivatives have been explored as intermediates for herbicides and fungicides due to their ability to interact with biological targets in plants. This dual utility underscores its importance as a building block in chemical synthesis.
In conclusion, 4-amino-2-chloromandelic acid (CAS No. 1261520-55-1) represents a critical compound with far-reaching implications in medicinal chemistry and industrial applications. Its unique structural properties enable diverse functionalization pathways, making it indispensable for developing novel therapeutics across multiple therapeutic domains. As research continues to uncover new applications, this compound is poised to remain at the forefront of chemical innovation.
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